Cas no 105549-69-7 (N-(4,6-dimethylpyridin-2-yl)-2-methyl-2-phenoxypropanamide)

• Product name: N-(4,6-dimethylpyridin-2-yl)-2-methyl-2-phenoxypropanamide
• CAS No: 105549-69-7
• MF: C₁₇H₂₀N₂O₂
• MW: 284.3529
• CID: 1155567
• PubChem ID: 13732424

N-(4,6-dimethylpyridin-2-yl)-2-methyl-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethylpyridin-2-yl)-2-methyl-2-phenoxypropanamide
• 105549-69-7
• DTXSID50547859

• Inchi： InChI=1S/C17H20N2O2/c1-12-10-13(2)18-15(11-12)19-16(20)17(3,4)21-14-8-6-5-7-9-14/h5-11H,1-4H3,(H,18,19,20)
• InChI Key： RHLKIAUORLUOQU-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC(=C1)NC(=O)C(C)(C)OC2=CC=CC=C2)C

Computed Properties

• Exact Mass: 284.1526
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 51.22